molecular formula C2F6LiNO4S2 B1307862 Lithium bis((trifluoromethyl)sulfonyl)azanide CAS No. 90076-65-6

Lithium bis((trifluoromethyl)sulfonyl)azanide

Cat. No. B1307862
CAS RN: 90076-65-6
M. Wt: 287.1 g/mol
InChI Key: QSZMZKBZAYQGRS-UHFFFAOYSA-N
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Description

Lithium bis((trifluoromethyl)sulfonyl)azanide, often referred to as LiTFSI, is a hydrophilic salt with the chemical formula LiC2F6NO4S2 . It is commonly used as a Li-ion source in electrolytes for Li-ion batteries as a safer alternative to commonly used lithium hexafluorophosphate . It is made up of one Li cation and a bistriflimide anion .


Molecular Structure Analysis

LiTFSI is made up of one Li cation and a bistriflimide anion . The exact molecular structure is not provided in the search results.


Physical And Chemical Properties Analysis

LiTFSI is a white solid with an odorless smell . It has a density of 1.33 g/cm3 and a melting point of 236 °C . It is highly soluble in water with a solubility of 80.65% at 22 °C .

Scientific Research Applications

1. Electrolytes in Lithium-Ion Batteries

Lithium bis((trifluoromethyl)sulfonyl)azanide (LiTFSI) is explored as a conducting salt in electrolytes for lithium-ion batteries. Studies have shown that the concentration of LiTFSI and the composition of the solvent mixture significantly affect aluminum dissolution, which is crucial for the battery's stability and performance. Specifically, high LiTFSI concentrations and the addition of ionic liquids to organic solvents showed the best results in minimizing dissolution or corrosion (Hofmann et al., 2014).

2. Solid Electrolyte Interphase Formation

LiTFSI plays a role in the spontaneous formation of solid electrolyte interphase (s-SEI) layers on lithium metal surfaces. These layers are critical in lithium-ion batteries as they affect the battery's morphology, structure, and mechanical properties, influencing overall efficiency and lifespan. Studies have shown that s-SEI layers formed in LiTFSI electrolytes are similar to electrochemically reduced SEI layers and can improve the polarization potential of batteries (Zhang et al., 2021).

3. Stereocontrolled Synthesis in Chemistry

LiTFSI has been found effective in the stereocontrolled synthesis of α-D-ribofuranosides, a type of chemical synthesis. The presence of LiTFSI reverses the typical stereocontrol, yielding α-D-ribofuranosides, which are important in various chemical syntheses (Uchiro & Mukaiyama, 1996).

4. Lithium Extraction from Brine

LiTFSI-based ionic liquids have been employed for extracting lithium from salt lake brines. This application is significant due to the growing demand for lithium in various industries, especially in battery production. The efficiency and selectivity of these extractions depend on the cation structure and concentration of the ionic liquid (Wang et al., 2018).

5. Suppression of Lithium Dendrite Growth

In lithium batteries, LiTFSI-based electrolytes have demonstrated the ability to significantly suppress lithium dendrite growth. This is crucial for enhancing battery safety and extending its life. Various techniques, including electrochemical impedance spectroscopy and scanning electron microscopy, have been used to study this effect (Schweikert et al., 2013).

Safety And Hazards

LiTFSI is toxic if swallowed and in contact with skin . It causes severe skin burns and eye damage . It may cause damage to organs through prolonged or repeated exposure .

Future Directions

LiTFSI has been explored as an electrolyte for lithium-ion batteries, solar cells, and similar applications since at least the late 1980s . It is a safer material than the formerly used salt, lithium hexafluorophosphate (LiPF6) . Future research is likely to continue exploring its use in these and potentially new applications.

properties

IUPAC Name

lithium;bis(trifluoromethylsulfonyl)azanide
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InChI

InChI=1S/C2F6NO4S2.Li/c3-1(4,5)14(10,11)9-15(12,13)2(6,7)8;/q-1;+1
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InChI Key

QSZMZKBZAYQGRS-UHFFFAOYSA-N
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Canonical SMILES

[Li+].C(F)(F)(F)S(=O)(=O)[N-]S(=O)(=O)C(F)(F)F
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Molecular Formula

C2F6LiNO4S2
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DSSTOX Substance ID

DTXSID8044468
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Molecular Weight

287.1 g/mol
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Physical Description

White powder; [3M MSDS]
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Product Name

Lithium bis((trifluoromethyl)sulfonyl)azanide

CAS RN

90076-65-6
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Synthesis routes and methods

Procedure details

22 ml of trifluoromethanesulfonyl chloride were added to a suspension of 3.5 g of lithium nitride in 100 ml of a mixture of DMF and DME (50/50). The nitride dissolved in a few minutes with stirring at ambient temperature. The reaction took place according to the following reaction scheme:
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Citations

For This Compound
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H Zhang, C Shen, Y Huang, Z Liu - Applied Surface Science, 2021 - Elsevier
Lithium is a highly reactive metal that can react with most of the organic electrolytes. Here, we report the spontaneous formation of solid electrolyte interphase (s-SEI) on the surface of …
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Y Qu, X He, J Hu, L Duan, J Wang, S Liao, F Lu - Journal of Power Sources, 2023 - Elsevier
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J Wang, JH Chen, ZC Chen, ZY Wu, XN Zhong, JP Ke - Coatings, 2022 - mdpi.com
The safety problem caused by lithium dendrite of lithium metal anode and the rapid capacity decay problem caused by the shuttle effect of polysulfide and polyselenide during the …
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L Zhao, J Mou, L Zhu, J Song - Journal of Electronic Materials, 2021 - Springer
2,2′,7,7′-Tetrakis (N,N-di-p-methoxyphenyl-amine)-9,9′-spirobifluorene (spiro-OMeTAD), as a hole transporting layer (HTL), has been widely used in perovskite solar cells (PSCs), …
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The combination of solar cells and rechargeable batteries has been confirmed as a new strategy for the development of solar energy utilization. However, the high charging voltage of Li-…
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Perovskite solar cells (PSCs) have achieved excellent power conversion efficiencies (PCEs), however, there still exist some major challenges on device stability due to the hydrophilic …
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Solid‐state lithium metal batteries (SSLMBs) are a promising candidate for next‐generation energy storage systems due to their intrinsic safety and high energy density. However, they …
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Shalu, SK Chaurasia, RK Singh… - Journal of Applied …, 2015 - Wiley Online Library
Polymeric gel electrolyte membranes based on the polymer poly(vinylidene fluoride‐co‐hexafluoropropylene) [P(VdF–HFP)] with different weight percentages of the ionic liquid (IL) 1‐…
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Lithium (Li) as one of the most promising anode materials for the next-generation batteries was unfortunately plagued by the inevitable Li dendrite growth and the dynamically destroy/…
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